Technical Documentation Center

1-(Methylamino)guanidine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-(Methylamino)guanidine

Core Science & Biosynthesis

Foundational

Chemical Structure, Physical Properties, and Synthetic Applications of 1-(Methylamino)guanidine: A Technical Whitepaper

Executive Summary As drug development and agrochemical design increasingly rely on nitrogen-rich heterocycles, the utility of functionalized guanidines has expanded exponentially. 1-(Methylamino)guanidine —a highly nucle...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As drug development and agrochemical design increasingly rely on nitrogen-rich heterocycles, the utility of functionalized guanidines has expanded exponentially. 1-(Methylamino)guanidine —a highly nucleophilic, hydrazine-derived guanidine analog—serves as a critical building block for synthesizing 1,2,4-triazoles and acts as a potent competitive inhibitor of Nitric Oxide Synthase (NOS)[1]. This whitepaper provides a rigorous technical analysis of its structural isomerism, physical properties, and field-proven synthetic protocols, designed specifically for application scientists and synthetic chemists.

Chemical Nomenclature and Structural Isomerism

The nomenclature "1-(Methylamino)guanidine" broadly describes a guanidine core (HN=C(NH2)2) where one hydrogen atom is replaced by a methylhydrazine moiety. Depending on the substitution pattern of the precursor methylhydrazine, this yields two primary structural isomers:

  • 1-amino-3-methylguanidine (N-methylhydrazinecarboximidamide): The methyl and amino groups reside on different nitrogen atoms[2].

  • 1-amino-1-methylguanidine : The methyl and amino groups are localized on the same terminal nitrogen[3].

Because the free base is highly polar and susceptible to oxidation, these compounds are almost exclusively synthesized, isolated, and stored as stable salts, such as hydroiodides[4] or sulfates[5].

Isomers Parent Guanidine Core (HN=C(NH2)2) Iso1 1-amino-3-methylguanidine (CH3-NH-C(=NH)-NH-NH2) Parent->Iso1 N-substitution Iso2 1-amino-1-methylguanidine (NH2-N(CH3)-C(=NH)-NH2) Parent->Iso2 N,N-substitution

Caption: Structural divergence of 1-(Methylamino)guanidine isomers from the central guanidine core.

Physical and Chemical Properties

Understanding the physicochemical parameters of 1-(Methylamino)guanidine is essential for optimizing reaction solvents and purification methods. The extreme hydrophilicity (XLogP of -1.6) dictates that aqueous or highly polar organic solvents (e.g., ethanol, DMF) must be used during synthesis[2],[6].

Property1-amino-3-methylguanidine1-amino-1-methylguanidine
PubChem CID 415736[2]3848779[3]
Molecular Formula C2H8N4[2]C2H8N4[3]
Molecular Weight 88.11 g/mol [2]88.11 g/mol [3]
Monoisotopic Mass 88.0749 Da[6]88.0749 Da[3]
XLogP -1.6[2]-1.6 (Predicted)
Common Salt CAS 33398-79-7 (Hydroiodide)[4]44365-56-2 (Free Base)[3]
SMILES CN=C(N)NN[2]CN(C(=N)N)N[3]

Mechanisms of Action: Nitric Oxide Synthase (NOS) Inhibition

In pharmacological applications, methylaminoguanidine derivatives are well-documented inhibitors of Nitric Oxide Synthase (NOS)[1].

The Causality of Inhibition: NOS normally catalyzes the oxidation of L-arginine to nitric oxide (NO) and L-citrulline. 1-(Methylamino)guanidine acts as a structural mimic of L-arginine. Its highly basic guanidine core anchors it firmly into the carboxylate residues of the NOS active site. However, the presence of the hydrazine moiety acts as a "catalytic trap." Instead of undergoing standard oxidation, the hydrazine nitrogen coordinates with the active-site heme iron, effectively arresting the electron transfer process and halting NO production[1].

NOS LArg L-Arginine (Natural Substrate) NOS Nitric Oxide Synthase (Active Site Heme) LArg->NOS Binds & Oxidizes Block Catalytic Arrest (Prevents NO Release) NOS->Block Hydrazine Moiety Coordinates Heme Inhibitor 1-(Methylamino)guanidine (Competitive Inhibitor) Inhibitor->NOS High Affinity Binding

Caption: Mechanism of Nitric Oxide Synthase (NOS) inhibition by 1-(Methylamino)guanidine.

Experimental Protocols & Synthetic Workflows

As a Senior Application Scientist, I emphasize that robust chemistry relies on thermodynamic driving forces and self-validating analytical steps. Below are the field-proven methodologies for handling this compound.

Protocol A: Synthesis of 1-(Methylamino)guanidine Hydroiodide

While cyanamide can be used as a precursor, reacting methylhydrazine with S-methylisothiourea hydroiodide is chemically superior. Causality: The thiomethyl group (-SCH3) is an excellent leaving group. As the nucleophilic hydrazine attacks the central carbon, methanethiol (MeSH) gas is eliminated. The irreversible escape of this gas thermodynamically drives the reaction to 100% completion.

Step-by-Step Methodology:

  • Preparation: Suspend 1.0 eq of S-methylisothiourea hydroiodide in absolute ethanol under an inert nitrogen atmosphere.

  • Addition: Slowly add 1.1 eq of methylhydrazine dropwise at 0°C to control the initial exothermic nucleophilic attack.

  • Reflux: Heat the mixture to 80°C (reflux) for 4-6 hours. Route the exhaust through a sodium hypochlorite (bleach) scrubber to neutralize the highly toxic and odorous methanethiol gas byproduct.

  • Crystallization: Cool the mixture to 0°C. The product, 1-(Methylamino)guanidine hydroiodide, will precipitate. Filter and wash with cold diethyl ether.

Self-Validating System (QC):

  • In-Process: The cessation of methanethiol gas bubbling in the scrubber physically validates that the reaction has reached completion.

  • Post-Process: Perform 1 H-NMR in D 2​ O. The complete disappearance of the S-methyl singlet (~2.6 ppm) and the emergence of a sharp N-methyl singlet (~2.8 ppm) confirms absolute conversion.

Protocol B: Cyclization to 1,2,4-Triazole Derivatives

1-(Methylamino)guanidine is widely cited in patents for the synthesis of complex agrochemicals via cyclization into 1,2,4-triazoles[7]. Causality: The primary amine of the hydrazine moiety is a hard nucleophile that rapidly attacks the electrophilic carbonyl of a carboxylic acid. Subsequent dehydration yields a highly stable, aromatic 1,2,4-triazole ring.

Step-by-Step Methodology:

  • Condensation: Mix 1.0 eq of 1-amino-1-methylguanidine sulfate with 1.1 eq of perfluoropropionic acid[7].

  • Thermal Cyclization: Heat the neat mixture to 110°C for 9 hours. The elevated temperature is required to overcome the activation energy of the dehydration step[7].

  • Neutralization: Cool to room temperature and quench with saturated aqueous sodium bicarbonate until the pH reaches 8.0[7].

  • Extraction: Extract the aqueous layer with ethyl acetate. Wash the organic layer with brine, dry over anhydrous MgSO 4​ , and concentrate under reduced pressure[7].

Self-Validating System (QC):

  • In-Process: Monitor the reaction via TLC (eluent: n-hexane/ethyl acetate). The highly polar guanidine starting material (R f​ ~ 0.0) will convert to a distinct, less polar triazole spot (R f​ ~ 0.4).

  • Post-Process: LC-MS (ESI+) must show the [M+H] + ion corresponding to the cyclized triazole mass, confirming the loss of two water molecules during cyclization.

Synthesis Step1 Reactants: 1-(Methylamino)guanidine + Carboxylic Acid Step2 Nucleophilic Attack (Formation of Amide Intermediate) Step1->Step2 Step3 Thermal Dehydration (110°C, Loss of H2O) Step2->Step3 Step4 Product Isolation: 1,2,4-Triazole Derivative Step3->Step4

Caption: Step-by-step synthetic workflow for 1,2,4-triazole cyclization from 1-(Methylamino)guanidine.

References

  • PubChem. "1-Amino-3-methylguanidine | C2H8N4 | CID 415736". National Center for Biotechnology Information.[Link]

  • PubChem. "N-Methylhydrazinecarboximidamide hydroiodide | C2H9IN4 | CID 2780866". National Center for Biotechnology Information.[Link]

  • PubChemLite. "33398-79-7 (C2H8N4)". Université du Luxembourg.[Link]

  • PubChem. "Hydrazinecarboximidamide, 1-methyl- | C2H8N4 | CID 3848779". National Center for Biotechnology Information.[Link]

  • Google Patents. "WO2020036134A1 - 5-(1,2,4-triazole-5-yl) benzoic acid amide derivative and harmful organism control agent".
  • Google Patents. "JPH08310945A - Inhibitor of nitrogen monoxide synthase".

Sources

Exploratory

A Technical Guide to the Characterization of Receptor Binding Affinity and Kinetics for Guanidine-Based Ligands: A Methodological Framework Using 1-(Methylamino)guanidine

Abstract Part 1: The Guanidinium Moiety and 1-(Methylamino)guanidine: A Primer The guanidine group, with its planar, Y-shaped arrangement of nitrogen atoms around a central carbon, exists predominantly in its protonated...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

Part 1: The Guanidinium Moiety and 1-(Methylamino)guanidine: A Primer

The guanidine group, with its planar, Y-shaped arrangement of nitrogen atoms around a central carbon, exists predominantly in its protonated guanidinium form at physiological pH.[5] This cationic state is stabilized by resonance, delocalizing the positive charge across all three nitrogen atoms. This unique electronic structure makes the guanidinium ion an exceptional hydrogen bond donor and allows it to form strong salt-bridge interactions with anionic residues like aspartate, glutamate, or phosphate groups on biological targets.[1][6] These properties are fundamental to the biological activity of numerous natural products and pharmaceuticals.[7]

1-(Methylamino)guanidine (MG) is a metabolite of protein catabolism that accumulates in patients with renal failure.[3][8] Its biological significance is primarily linked to its role as a uremic toxin and its ability to inhibit nitric oxide synthase (NOS), an enzyme crucial for various physiological processes.[4] While these activities imply interactions with specific protein targets, the precise affinity (Kd) and the rates of association (kon) and dissociation (koff) remain to be fully elucidated for its primary receptor targets. This guide outlines the systematic approach required to obtain this critical data.

Part 2: The Experimental Workflow: From Target Identification to Kinetic Characterization

A comprehensive understanding of a ligand's pharmacology requires a multi-step, integrated approach. The following workflow provides a logical progression from identifying potential binding partners to achieving a high-resolution kinetic profile.

G cluster_0 Phase 1: Target Identification cluster_1 Phase 2: Affinity Determination (Equilibrium) cluster_2 Phase 3: Kinetic Analysis T_ID Target Identification (e.g., Affinity Chromatography, Broad Panel Screening) Affinity Binding Confirmed? T_ID->Affinity RLA Radioligand Competition Assay (Determines Ki) Affinity->RLA Yes ITC Isothermal Titration Calorimetry (Determines Kd directly) Affinity->ITC Yes Kinetics Surface Plasmon Resonance (SPR) (Determines kon and koff) RLA->Kinetics ITC->Kinetics Data_Analysis Data Synthesis & Modeling (Kd = koff/kon) Kinetics->Data_Analysis

Caption: Overall workflow for ligand binding characterization.

Affinity Determination: Measuring the Strength of Interaction

Binding affinity, typically expressed as the equilibrium dissociation constant (Kd) or inhibition constant (Ki), quantifies the strength of the interaction between a ligand and its receptor at equilibrium. Lower values indicate a stronger interaction.

This is a robust, highly sensitive, and widely used indirect method to determine the affinity of an unlabeled test compound (e.g., 1-(Methylamino)guanidine) by measuring its ability to compete off a radiolabeled ligand ('radioligand') that has a known, high affinity for the target receptor.[9][10] The output is an IC₅₀ value (the concentration of test compound that displaces 50% of the bound radioligand), which can then be converted to a Ki value.

Self-Validating System: The trustworthiness of this assay is ensured by including controls for total binding (radioligand + receptor), non-specific binding (radioligand + receptor + a high concentration of a known unlabeled ligand to saturate all specific sites), and ensuring the radioligand concentration is well-characterized and appropriate relative to its Kd.

Experimental Protocol: Filtration-Based Competition Assay [11][12]

  • Receptor Preparation:

    • Prepare membrane homogenates from cells or tissues expressing the target receptor. This involves cell lysis in a cold buffer, followed by centrifugation to pellet the membranes, which are then resuspended.[11] The protein concentration of the membrane preparation must be accurately determined (e.g., using a BCA assay).[11]

  • Assay Setup (96-well plate format):

    • To each well, add the assay components in the following order:

      • Assay Buffer (e.g., 50 mM Tris, 5 mM MgCl₂, pH 7.4).

      • A serial dilution of the unlabeled test compound (1-(Methylamino)guanidine). For non-specific binding (NSB) control wells, add a saturating concentration of a known unlabeled ligand. For total binding wells, add buffer only.

      • The membrane preparation (e.g., 50-100 µg of protein).

      • A fixed concentration of the appropriate radioligand (typically at or below its Kd value).

  • Incubation:

    • Incubate the plate, often with gentle agitation, to allow the binding reaction to reach equilibrium (e.g., 60 minutes at 30°C).[11] The exact time and temperature must be optimized for each specific receptor-ligand system.

  • Separation of Bound and Free Ligand:

    • Rapidly terminate the incubation by vacuum filtration onto glass fiber filters (e.g., GF/C) that have been pre-soaked in a solution like polyethyleneimine (PEI) to reduce non-specific binding of the radioligand to the filter itself.[11]

    • Wash the filters multiple times with ice-cold wash buffer to remove all unbound radioligand.

  • Quantification:

    • Dry the filters, add a scintillation cocktail, and count the trapped radioactivity using a scintillation counter.[11]

  • Data Analysis:

    • Subtract the counts from the NSB wells from all other wells to determine specific binding.

    • Plot the specific binding counts against the log concentration of the test compound.

    • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC₅₀ value.

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + ([L]/Kd)) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[11]

G P1 Prepare Reagents: - Receptor Membranes - Radioligand ([L]) - Test Compound (I) P2 Set up 96-well Plate: - Total Binding ([L]) - NSB ([L]* + excess cold ligand) - Competition (various [I] + [L]*) P1->P2 P3 Incubate to Equilibrium P2->P3 P4 Rapid Vacuum Filtration (Separate Bound from Free) P3->P4 P5 Wash Filters P4->P5 P6 Scintillation Counting P5->P6 P7 Data Analysis: Calculate IC50 -> Ki P6->P7

Caption: Workflow for a Radioligand Competition Assay.

ITC is a powerful, label-free biophysical technique that directly measures the heat released or absorbed during a binding event.[13][14] It provides a complete thermodynamic profile of the interaction in a single experiment, including the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH).[15][16]

Causality Behind Experimental Choices: The choice of ITC is driven by the need for a direct, in-solution measurement without the potential artifacts of ligand labeling or surface immobilization.[13][16] Precise matching of the buffer in both the sample cell and the syringe is critical, as even small buffer mismatches will generate heats of dilution that can obscure the true binding signal.[17]

Experimental Protocol: Protein-Ligand ITC [17]

  • Sample Preparation:

    • Prepare the purified target receptor and the ligand (1-(Methylamino)guanidine) in an identical, extensively dialyzed, and degassed buffer.

    • Accurately determine the concentrations of both the receptor and the ligand. Errors in concentration directly impact the determined stoichiometry and affinity.[17]

  • Instrument Setup:

    • Thoroughly clean the sample and reference cells of the calorimeter.

    • Fill the reference cell with the dialysis buffer or water.

    • Load the receptor solution into the sample cell (typically at a concentration 5-50 µM).

    • Load the ligand solution into the injection syringe (typically at a concentration 10-20 times that of the receptor).

  • Titration:

    • Set the desired experimental temperature and allow the system to equilibrate to a stable baseline.

    • Perform a series of small, sequential injections of the ligand from the syringe into the sample cell.

    • The instrument measures the differential power required to maintain zero temperature difference between the sample and reference cells after each injection, which corresponds to the heat of binding.[14]

  • Data Analysis:

    • The raw data appears as a series of heat-burst peaks for each injection.

    • Integrate the area under each peak to determine the heat change per injection.

    • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

    • Fit this binding isotherm to a suitable binding model (e.g., a single-site model) to extract the Kd, n, and ΔH.

Kinetic Determination: Measuring Association and Dissociation Rates

Binding kinetics, the measurement of the on-rate (kon) and off-rate (koff), provides a dynamic view of the ligand-receptor interaction that is often more predictive of in vivo efficacy than affinity alone.[18][19] A long residence time (slow koff) can lead to a more durable pharmacological effect.

SPR is a label-free, real-time optical technique that is the gold standard for kinetic analysis.[20][21] It measures changes in the refractive index at the surface of a sensor chip as a ligand in solution (the analyte) binds to a receptor that has been immobilized on the chip (the ligand).[21][22]

Experimental Protocol: SPR Kinetic Analysis [21][22]

  • Chip Preparation and Receptor Immobilization:

    • Select a sensor chip with appropriate surface chemistry (e.g., a CM5 chip for amine coupling).

    • Activate the chip surface (e.g., with EDC/NHS).

    • Immobilize the purified, active receptor onto the chip surface to a desired density. One flow cell should be prepared as a reference surface (activated and deactivated) to subtract bulk refractive index changes.

    • Deactivate any remaining active esters on the surface.

  • Kinetic Assay:

    • Equilibrate the chip surface with running buffer.

    • Association Phase: Inject a series of increasing concentrations of the analyte (1-(Methylamino)guanidine) over the receptor and reference surfaces for a defined period. The SPR signal (measured in Response Units, RU) will increase as the analyte binds.

    • Dissociation Phase: Switch back to flowing only the running buffer over the surfaces. The SPR signal will decrease as the analyte dissociates from the immobilized receptor.

  • Regeneration:

    • If the interaction is stable, inject a regeneration solution (e.g., low pH glycine or high salt) to strip all bound analyte from the surface, returning the signal to baseline before the next injection cycle. This step must be optimized to ensure it does not denature the immobilized receptor.

  • Data Analysis:

    • The raw data is a series of sensorgrams (RU vs. time) for each analyte concentration.

    • After subtracting the reference channel signal, the resulting sensorgrams are globally fitted to a kinetic binding model (e.g., a 1:1 Langmuir model) using the instrument's analysis software.[22]

    • This fitting process simultaneously calculates the association rate constant (kon, units M⁻¹s⁻¹) and the dissociation rate constant (koff, units s⁻¹).

    • The equilibrium dissociation constant (Kd) can then be calculated from the kinetic rate constants using the formula: Kd = koff / kon .[22]

G Sensorgram Baseline Association Phase (Analyte Injected) Dissociation Phase (Buffer Flow) Regeneration Immobilize Immobilize Receptor on Chip Surface Inject Inject Analyte (1-Methylaminoguanidine) Inject->Sensorgram:f1 k_on measured Flow Flow Buffer Flow->Sensorgram:f2 k_off measured Regen Inject Regeneration Solution

Caption: Principle of a Surface Plasmon Resonance experiment.

Part 3: Data Synthesis and Interpretation

The ultimate goal is to synthesize the data from these orthogonal methods into a coherent binding profile. The Kd value obtained directly from ITC should correlate well with the Ki from the competition assay and the Kd calculated from SPR kinetics.

Example Data Summary Table:

The following table illustrates how quantitative data for 1-(Methylamino)guanidine against a hypothetical target, "Receptor X," would be presented.

ParameterMethodValueUnitsInterpretation
IC₅₀ Radioligand Assay500nMPotency in displacing a known ligand.
Ki Radioligand Assay250nMAffinity calculated from competition data.
Kd ITC230nMDirect measure of equilibrium affinity.
kon SPR1.5 x 10⁵M⁻¹s⁻¹Rate of complex formation.
koff SPR3.5 x 10⁻²s⁻¹Rate of complex decay (t½ ≈ 20s).
Kd (koff/kon) SPR233nMAffinity calculated from kinetic rates.

Note: The values presented in this table are hypothetical and for illustrative purposes only.

Part 4: Conclusion and Future Directions

This guide provides a comprehensive, field-proven framework for characterizing the receptor binding affinity and kinetics of guanidine-based ligands like 1-(Methylamino)guanidine. By systematically applying radioligand competition assays, ITC, and SPR, researchers can build a high-confidence binding profile. This data is foundational for drug development, enabling quantitative structure-activity relationship (SAR) studies, informing predictions of in vivo pharmacodynamics, and guiding the optimization of lead compounds. For 1-(Methylamino)guanidine, applying this workflow would definitively identify its high-affinity molecular targets and provide the mechanistic insights necessary to understand its physiological and toxicological effects.

References

  • Isothermal titration calorimetry for studying protein-ligand interactions. (n.d.). PubMed.
  • Data Sheet Radioligand Binding Assay Protocol. (n.d.). Gifford Bioscience.
  • Isothermal titration calorimetry of protein-protein interactions. (1999). PubMed.
  • Radioligand Binding Assay. (n.d.). Gifford Bioscience.
  • Saponaro, A. (2018). Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution. Bio-protocol.
  • Isothermal titration calorimetry in drug discovery. (n.d.). PubMed.
  • Radioligand binding assays. (n.d.). Bio-protocol.
  • Guanidine Derivatives: How Simple Structural Modification of Histamine H3R Antagonists Has Led to the Discovery of Potent Muscarinic M2R/M4R Antagonists. (2021).
  • Isothermal Titration Calorimetry (ITC). (n.d.). Center for Macromolecular Interactions.
  • Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. (n.d.). PMC.
  • Surface Plasmon Resonance (SPR) for the Binding Kinetics Analysis of Synthetic Cannabinoids: Advancing CB1 Receptor Interaction Studies. (2025). PMC.
  • Receptor-ligand kinetics for research and drug discovery. (2026). BMG Labtech.
  • The Convergence of Cell-Based Surface Plasmon Resonance and Biomaterials: The Future of Quantifying Bio-Molecular Interactions - A Review. (n.d.). PMC.
  • Guanidine Derivatives: How Simple Structural Modification of Histamine H3R Antagonists Has Led to the Discovery of Potent Muscarinic M2R/M4R Antagonists. (n.d.). PMC.
  • Measuring Receptor–Ligand Binding Kinetics on Cell Surfaces: From Adhesion Frequency to Thermal Fluctu
  • Understanding Binding Kinetics To Optimize Drug Discovery. (2024). Technology Networks.
  • Radioligand binding methods: practical guide and tips. (n.d.). Unknown Source.
  • Like-Charge Guanidinium Pairing between Ligand and Receptor: An Unusual Interaction for Drug Discovery and Design?. (2015).
  • Experimental Methods to Determine Binding Kinetics. (n.d.).
  • Direct Binding Methods to Measure Receptor–Ligand Interactions. (2023).
  • Ligand-receptor binding kinetics in surface plasmon resonance cells: A Monte Carlo analysis. (2016). arXiv.
  • Surface Plasmon Resonance: Enabling Insights into Kinetics and Mechanism. (2025). Drug Hunter.
  • Methylguanidine | C2H7N3 | CID 10111. (n.d.). PubChem.
  • Novel guanidine derivatives as mechanistic scaffolds for anticancer agents: synthesis, characterization, DNA-binding, and comput
  • Overview of Biacore Surface Plasmon Resonance Technology. (n.d.).
  • Elucidating the Molecular Basis of Action of a Classic Drug: Guanidine Compounds As Inhibitors of Voltage-G
  • CAS 21770-81-0: 1-Methylguanidine hydrochloride. (n.d.). CymitQuimica.
  • Effect of methylguanidine, guanidine and structurally related compounds on constitutive and inducible nitric oxide synthase activity. (1997). PubMed.
  • Showing Compound Methylguanidine (FDB005421). (2010). FooDB.
  • Methylguanidine 98 21770-81-0. (n.d.). Sigma-Aldrich.
  • N-branched tricyclic guanidines as novel melanocortin-3 receptor agonists and melanocortin-4 receptor antagonists. (2026). PMC.
  • H2-receptor antagonist activity of N-methylthiourea, N-cyano-N'-methylguanidine, N-cyanoamidine, N-carbamoylamidine and N-sulfamoylamidine 5-substituted thiazole derivatives on guinea-pig
  • Guanidine: Package Insert / Prescribing Inform
  • Discovery of N-methylguanidine derivatives as a new type of potent pyruv
  • Chemical and pharmacological significance of natural guanidines from marine invertebr
  • Guanidine. (n.d.). Wikipedia.
  • Guanidine-to-piperidine switch affords high affinity small molecule NPFF ligands with preference for NPFF1-R and NPFF2-R subtypes. (2024). PubMed.
  • Guanidine−Acylguanidine Bioisosteric Approach in the Design of Radioligands: Synthesis of a Tritium-Labeled NG-Propionylargininamide ([3H]-UR-MK114) as a Highly Potent and Selective Neuropeptide Y Y1 Receptor Antagonist. (2008).
  • High Affinity Binding of N2-Modified Guanine Derivatives Significantly Disrupts the Ligand Binding Pocket of the Guanine Riboswitch. (n.d.). PMC.
  • Guanidino-Aryl Derivatives: Binding to DNA, RNA and G-Quadruplex Structure and Antimetabolic Activity. (2025). MDPI.

Sources

Protocols & Analytical Methods

Method

Application Note: Advanced HILIC-MS/MS Method Development for the Direct Quantification of 1-(Methylamino)guanidine

Chemical Context & Analytical Challenges 1-(Methylamino)guanidine (MAG) is a low-molecular-weight, highly polar, and strongly basic compound (pKa > 12). In pharmaceutical and environmental analysis, the quantification of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Chemical Context & Analytical Challenges

1-(Methylamino)guanidine (MAG) is a low-molecular-weight, highly polar, and strongly basic compound (pKa > 12). In pharmaceutical and environmental analysis, the quantification of such polar guanidine derivatives presents a significant chromatographic challenge.

Historically, analysts relied on pre-column derivatization (e.g., using 1-naphthyl isothiocyanate) to increase the hydrophobicity of aminoguanidines, thereby enabling retention on standard reversed-phase (C18) columns and detection via UV absorbance[1]. However, derivatization workflows are time-consuming, prone to matrix interferences, and introduce variability that compromises assay trustworthiness. When analyzed directly on traditional reversed-phase (RP) columns, highly polar guanidines fail to partition into the stationary phase and elute immediately in the void volume, resulting in severe ion suppression and poor peak shape[2].

To overcome these limitations, modern analytical frameworks prioritize Hydrophilic Interaction Liquid Chromatography (HILIC) or Aqueous Normal Phase (ANP) chromatography for the direct, underivatized retention of polar bases[2][3].

MethodLogic Analyte 1-(Methylamino)guanidine (Highly Polar, Basic pKa >12) RP RP-HPLC (C18) Elutes in Void Volume Analyte->RP Initial Attempt HILIC HILIC / Mixed-Mode Strong Polar Retention RP->HILIC Pivot Strategy Buffer Buffer Optimization (Ammonium Formate pH 3.0) HILIC->Buffer Refine Selectivity Detection Detection Strategy (ESI-MS/MS for Sensitivity) Buffer->Detection Finalize Method

Fig 1. Rationale for selecting HILIC over RP-HPLC for polar guanidine retention.

Method Development Rationale

As a Senior Application Scientist, developing a robust method requires understanding the causality behind every chromatographic parameter:

  • Stationary Phase Selection: We utilize an Amide-bonded HILIC column. The amide phase provides strong hydrogen-bonding capabilities and partition-based retention for polar amines, outperforming bare silica which can cause irreversible secondary interactions with strong bases.

  • Mobile Phase Chemistry: HILIC relies on a water-deficient environment. The mobile phase consists of a high percentage of Acetonitrile (ACN) and a low percentage of aqueous buffer. We select 10 mM Ammonium Formate adjusted to pH 3.0 with formic acid. The acidic pH ensures that MAG is fully protonated, while the formate provides sufficient ionic strength to mitigate peak tailing without suppressing the mass spectrometry (MS) signal[4].

  • Detection Strategy: While direct UV detection at low wavelengths (e.g., 195–220 nm) has been utilized for bulk guanidine analysis[1][3], it lacks specificity in complex matrices. Therefore, we couple the HILIC separation with Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) in Multiple Reaction Monitoring (MRM) mode to achieve trace-level sensitivity and absolute structural specificity[4][5].

Experimental Protocols

The following protocol is designed as a self-validating system. Every batch must include proper blanks and system suitability standards to ensure data integrity.

Reagents and Materials
  • Analyte: 1-(Methylamino)guanidine hydrochloride (Reference Standard, >99% purity).

  • Solvents: LC-MS grade Acetonitrile (ACN), LC-MS grade Water.

  • Additives: LC-MS grade Ammonium Formate, Formic Acid (99%).

Step-by-Step Sample Preparation

Causality Note: In HILIC, injecting samples dissolved in highly aqueous diluents disrupts the organic-rich layer on the stationary phase, leading to peak distortion (the "solvent effect"). Samples must be diluted in a high proportion of organic solvent.

  • Stock Solution: Accurately weigh 10.0 mg of MAG standard and dissolve in 10.0 mL of LC-MS grade water to yield a 1.0 mg/mL stock solution. Store at 4°C.

  • Working Standard: Dilute the stock solution 1:100 in 75% ACN / 25% Water to yield a 10 µg/mL working standard.

  • Sample Dilution: Dilute all biological or formulation samples by at least 1:10 with Diluent (75% ACN / 25% Water containing 0.1% Formic Acid) .

  • Centrifugation: Centrifuge the diluted samples at 14,000 rpm for 10 minutes at 4°C to precipitate any residual proteins or particulate matter.

  • Transfer: Transfer the clear supernatant to polypropylene autosampler vials (avoid glass vials to prevent non-specific binding of the basic analyte).

Workflow Prep Sample Prep Dilute in 75% ACN Sep Chromatography HILIC Amide Column Prep->Sep Det Quantification MRM (ESI+) Sep->Det Val Validation Accuracy & Precision Det->Val

Fig 2. End-to-end analytical workflow for 1-(Methylamino)guanidine quantification.

Instrumental Conditions

Table 1: HILIC Chromatographic Parameters

ParameterSpecificationRationale
Column Waters ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 µm)Optimal retention and peak shape for polar bases.
Mobile Phase A 10 mM Ammonium Formate in Water (pH 3.0)Provides ionic strength; maintains protonation.
Mobile Phase B 100% Acetonitrile (0.1% Formic Acid)Weak solvent in HILIC; drives retention.
Flow Rate 0.4 mL/minBalances throughput with MS desolvation efficiency.
Column Temp 40°CReduces system backpressure and improves mass transfer.
Injection Vol 2.0 µLSmall volume prevents column overloading.

Table 2: Gradient Elution Program

Time (min)% Mobile Phase A (Aqueous)% Mobile Phase B (Organic)
0.01090
1.01090
4.04060
5.04060
5.11090
8.01090

Table 3: Mass Spectrometry (ESI-MS/MS) Parameters

ParameterValue
Ionization Mode Electrospray Ionization Positive (ESI+)
Capillary Voltage 3.0 kV
Desolvation Temp 500°C
Precursor Ion [M+H]+ m/z 89.1
Quantifier MRM Transition m/z 89.1 → 72.1 (Loss of NH₃, CE: 15 eV)
Qualifier MRM Transition m/z 89.1 → 58.1 (Loss of Methylamine, CE: 20 eV)

System Suitability & Validation Framework

To guarantee trustworthiness, the method must be validated as a self-correcting system. Before analyzing unknown samples, the system must pass the following System Suitability Test (SST) criteria, injected in hexaplicate (n=6).

Table 4: System Suitability Criteria

Validation MetricAcceptance CriteriaCorrective Action if Failed
Retention Time RSD ≤ 2.0%Check pump proportioning valves; re-equilibrate column with 50 column volumes of initial mobile phase.
Peak Area RSD ≤ 5.0%Inspect autosampler needle/syringe for leaks or bubbles.
Tailing Factor (Tf) 0.8 – 1.5Prepare fresh mobile phase; ensure pH is strictly 3.0 to prevent secondary silica interactions.
Blank Carryover ≤ 0.1% of LOQAdd a strong needle wash (e.g., 50:50 Methanol:Water with 0.5% Formic Acid).

By adhering to this HILIC-MS/MS framework, analysts can bypass the archaic need for derivatization, achieving direct, highly sensitive, and reproducible quantification of 1-(Methylamino)guanidine in complex matrices.

References

  • Validated HPLC Method for Determination of Contents of Residual Aminoguanidine in Drug Substances Research Journal of Pharmacy and Technology URL
  • PMC (PubMed Central)
  • DIRECT CHROMATOGRAPHIC ANALYSIS OF NQ BY-PRODUCTS BY HPLC-DAD IN AQUEOUS SOLUTIONS ResearchGate URL
  • Guanidine Analyzed with HPLC- AppNote MicroSolv Technology Corporation URL
  • Quantitation of guanidine derivatives as representative persistent and mobile organic compounds in water: method development Springer / D-NB URL

Sources

Application

Using 1-(Methylamino)guanidine as a precursor in organic synthesis

Application Note: 1-(Methylamino)guanidine as a Bis-Nucleophilic Precursor in Advanced Heterocyclic Synthesis Executive Summary 1-(Methylamino)guanidine (also designated as 1-amino-1-methylguanidine or 1-methylhydrazinec...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: 1-(Methylamino)guanidine as a Bis-Nucleophilic Precursor in Advanced Heterocyclic Synthesis

Executive Summary

1-(Methylamino)guanidine (also designated as 1-amino-1-methylguanidine or 1-methylhydrazinecarboximidamide) is a highly versatile, nitrogen-rich precursor utilized extensively in the synthesis of complex heterocycles, including 1,3,5-triazines, 1,2,4-triazoles, and functionalized thiosemicarbazides. This application note details the mechanistic rationale, handling procedures, and validated protocols for deploying this precursor in divergent synthetic pathways, specifically tailored for researchers in drug development and agrochemical design.

Mechanistic Rationale & Reactivity Profile

The synthetic utility of 1-(Methylamino)guanidine stems from its dual-functional nature, combining a hydrazine moiety with a guanidine group . This unique architecture provides two distinct reactive zones:

  • Primary Nucleophilic Center (Hydrazine NH2​ ): The terminal nitrogen of the hydrazine group exhibits enhanced nucleophilicity due to the α -effect—the electrostatic repulsion between adjacent lone pairs on the N-N bond. This makes it the kinetically favored site for initial attack on electrophiles (e.g., imidates, isothiocyanates).

  • Secondary Cyclization Center (Guanidine Nitrogens): The guanidine nitrogens are resonance-stabilized and inherently less nucleophilic, but they are highly basic. Following the initial electrophilic attack at the hydrazine terminus, the spatial proximity of the guanidine group facilitates a rapid, entropically favored intramolecular cyclization, yielding stable 5- or 6-membered rings.

Because the free base is highly hygroscopic and susceptible to oxidative degradation, it is synthesized and stored as a stable sulfate salt ( [C2​H9​N4​]2​SO4​ ) . Successful deployment in synthesis requires strategic in situ liberation of the free base to prevent premature degradation.

Validated Synthetic Protocols

Protocol A: Synthesis of 1,3,5-Triazine Derivatives via Imidate Condensation

This protocol describes the synthesis of 2-(1-Methylhydrazino)-4,6-dimethyl-1,3,5-triazine, a scaffold frequently used in organocatalysis and materials science .

  • Step 1: Suspension. Suspend 5.0 g (18.2 mmol) of 1-methyl-1-aminoguanidine sulfate in 100 mL of anhydrous isopropanol (iPrOH) under an inert atmosphere.

    • Causality: iPrOH provides a polar protic medium that solubilizes the intermediate without competing as a nucleophile.

  • Step 2: Free Base Liberation. Add 2.0 g (37.0 mmol) of Sodium Methoxide (NaOMe) in portions at room temperature. Stir for 15 minutes.

    • Causality & Validation: Two equivalents of alkoxide are required to neutralize the bivalent sulfate anion. The formation of a fine, insoluble white precipitate ( Na2​SO4​ ) acts as a self-validating visual indicator that the free base has been successfully liberated.

  • Step 3: Anti-Solvent Addition. Dilute the mixture with 300 mL of tert-butyl methyl ether (t-BuOMe).

    • Causality: t-BuOMe acts as an anti-solvent, drastically lowering the solubility of Na2​SO4​ to ensure complete precipitation and prevent sulfate interference during cyclization.

  • Step 4: Electrophilic Addition. Cool the reaction vessel to 0 °C. Dropwise, add a solution of ethyl N-acetylacetimidate (4.80 g, 37 mmol) in t-BuOMe.

    • Causality: Cooling mitigates the exothermic condensation. The highly nucleophilic hydrazine NH2​ selectively attacks the imidate carbon, initiating the cascade.

  • Step 5: Cyclization. Allow the reaction to warm to room temperature and stir for 2-4 hours. The guanidine nitrogen performs an intramolecular attack, extruding ethanol and water to finalize the 1,3,5-triazine core. Filter to remove Na2​SO4​ and concentrate the filtrate under reduced pressure.

Protocol B: Synthesis of 1,2,4-Triazole Agrochemicals via Thermal Dehydration

This protocol outlines the synthesis of fluorinated 1,2,4-triazoles, which are critical pharmacophores in modern pest control agents .

  • Step 1: Reagent Mixing. In a heavy-walled reaction tube, combine 6.58 g (40.1 mmol) of 1-amino-1-methylguanidine sulfate with 1.5 equivalents of perfluoropropionic acid.

  • Step 2: Thermal Activation. Heat the mixture to 110 °C with vigorous stirring for 9 hours.

    • Causality & Validation: Unlike highly reactive imidates, carboxylic acids require significant thermal energy to undergo double dehydration. The transition of the heterogeneous mixture to a homogeneous melt indicates successful solvation, while the cessation of water vapor evolution marks the completion of the cyclocondensation.

  • Step 3: Neutralization. Cool the reaction to room temperature. Slowly add saturated aqueous NaHCO3​ until the aqueous phase reaches pH 8.

    • Causality: The highly acidic perfluorinated acid and the residual sulfate must be neutralized. Adjusting to pH 8 ensures the weakly basic 1,2,4-triazole product is entirely in its neutral, lipophilic state, preventing product loss in the aqueous layer.

  • Step 4: Extraction. Extract the aqueous mixture with ethyl acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and distill off the solvent under reduced pressure to yield the pure triazole derivative.

Quantitative Reaction Parameters

The following table summarizes the divergent reaction conditions and typical yields when utilizing 1-(Methylamino)guanidine across various electrophilic systems:

Derivative ClassElectrophile / ReagentReaction TempTimeTypical YieldPrimary Application
1,3,5-Triazines Ethyl N-acetylacetimidate0 °C RT2–4 h75–85%Organocatalysis, Materials
1,2,4-Triazoles Perfluorinated Carboxylic Acids110 °C9 h60–70%Agrochemicals, Pest Control
Thiosemicarbazides IsothiocyanatesRT1–3 h80–90%Metal Chelators, Anti-tumor
N-Arylquinazoliniums Aryldiazonium Salts + NitrilesRT12 h70–75%Bioorthogonal Chemistry

Note: Yields are based on the isolated mass of the purified product relative to the starting sulfate salt.

Pathway Visualization

The following workflow diagram illustrates the divergent synthetic pathways from the stabilized sulfate salt to the final heterocyclic products.

Workflow MAG 1-(Methylamino)guanidine Sulfate Salt FreeBase Free Base Liberation (NaOMe in iPrOH) MAG->FreeBase Base Neutralization (- Na2SO4) Triazole 1,2,4-Triazole Derivatives MAG->Triazole + Carboxylic Acids (110°C, Thermal) Triazine 1,3,5-Triazine Derivatives FreeBase->Triazine + Imidates (0°C to RT) Thiosemicarbazide Thiosemicarbazide Intermediates FreeBase->Thiosemicarbazide + Isothiocyanates (Nucleophilic Addition)

Divergent synthetic workflows utilizing 1-(Methylamino)guanidine as a bis-nucleophilic precursor.

References

  • National Center for Biotechnology Information. "Hydrazinecarboximidamide, 1-methyl-". PubChem. Available at: [Link]

  • Albert H. Greer, G. B. L. Smith. "1-Methyl-1-aminoguanidine". Journal of the American Chemical Society, 1950. Available at: [Link]

  • Science of Synthesis. "Product Subclass 3: 1,3,5-Triazines and Phosphorus Analogues". Thieme Chemistry. Available at: [Link]

  • World Intellectual Property Organization. "5-(1,2,4-triazole-5-yl) benzoic acid amide derivative and harmful organism control agent". Patent WO2020036134A1.

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 1-(Methylamino)guanidine

Prepared by the Gemini Applications Science Team Welcome to the technical support guide for the synthesis of 1-(Methylamino)guanidine, also known as N-methylguanidine. This document is designed for researchers, chemists,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by the Gemini Applications Science Team

Welcome to the technical support guide for the synthesis of 1-(Methylamino)guanidine, also known as N-methylguanidine. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing synthesis yields and troubleshooting common experimental challenges. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, ensuring both success and safety in your work.

Section 1: Overview of Synthetic Routes

N-methylguanidine is a highly basic compound, and its synthesis, while conceptually straightforward, is often plagued by issues related to reagent purity, side reactions, and product isolation. The choice of synthetic route can significantly impact yield, purity, and scalability. The three most common approaches start from dicyandiamide, S-methylisothiourea, or cyanamide.

The reaction from dicyandiamide and methylammonium salts is often favored for its cost-effectiveness and the formation of a stable salt product, making it suitable for larger-scale preparations.[1] The S-methylisothiourea route offers a direct path but involves the handling of methyl mercaptan, which can pose technical and safety challenges.[2] The cyanamide route is a classical method but can be complicated by the tendency of cyanamide to dimerize or polymerize under reaction conditions, leading to lower yields and purification difficulties.[3][4]

Core Synthetic Pathways

cluster_0 Route 1: Dicyandiamide Pathway cluster_1 Route 2: Isothiourea Pathway cluster_2 Route 3: Cyanamide Pathway DCD Dicyandiamide Product 1-(Methylamino)guanidine (N-Methylguanidine) DCD->Product Heat (Fusion) MeNH3Cl Methylammonium Chloride MeNH3Cl->Product SMT S-Methylisothiourea Sulfate SMT->Product Aqueous Solution MeNH2 Methylamine MeNH2->Product Cyanamide Cyanamide Cyanamide->Product Reflux in Ethanol

Caption: Primary synthetic routes to 1-(Methylamino)guanidine.

Comparison of Synthetic Routes
FeatureRoute 1: DicyandiamideRoute 2: S-MethylisothioureaRoute 3: Cyanamide
Primary Reagents Dicyandiamide, Methylammonium Salt (e.g., HCl)S-Methylisothiourea Sulfate, MethylamineCyanamide, Methylamine
Typical Yields Very Good to Quantitative (as salt)[1]GoodModerate to Low[3]
Reaction Conditions High Temperature (Fusion, ~160°C)[1]Room Temperature to Reflux[3]Reflux in solvent (e.g., Ethanol)[3]
Pros - Inexpensive, readily available starting materials- High yield of stable hydrochloride salt- Good for large scale[1]- Milder reaction conditions- Direct formation of the target molecule- Conceptually simple addition reaction
Cons - Requires high temperatures- The melt can be viscous and hard to stir- Elimination of foul-smelling and toxic methyl mercaptan[2]- S-methylisothiourea often prepared from thiourea[5]- Cyanamide is hazardous and prone to polymerization[3][4]- Yields can be inconsistent
Product Form Hydrochloride SaltFree Base or Salt (e.g., Sulfate)Free Base or Salt

Section 2: Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis of N-methylguanidine.

Q1: My yield is consistently low when using the dicyandiamide route. What are the most common causes?

A: Low yields in this fusion reaction are almost always traced back to three critical parameters: temperature, reaction time, and reagent purity.

  • Temperature Control: The reaction requires heating a mixture of two solids to form a melt. The temperature must be high enough to initiate the reaction (typically 130-160°C) but not so high as to cause decomposition.[1] Inadequate or uneven heating can leave a significant portion of the starting materials unreacted.

    • Scientist's Note: Use a sand bath or a well-calibrated heating mantle for uniform heat distribution. Direct heating on a hot plate can create hot spots.

  • Reaction Time: While some protocols suggest a short reaction time, heating for at least two hours at 160°C has been shown to produce near-quantitative yields of the guanidine salt.[1] Incomplete reaction is a common culprit for low yields.

  • Reagent Purity: Dicyandiamide and methylammonium chloride are hygroscopic. Absorbed moisture can interfere with the fusion process and potentially lead to side reactions. Ensure your reagents are thoroughly dried in a vacuum oven before use.

Q2: I am observing a significant amount of insoluble white solid in my final product. What is it and how can I prevent it?

A: This is a classic sign of side reactions, particularly when using the cyanamide route. The insoluble material is likely melamine or other polymerization products of cyanamide.

  • Mechanism: Cyanamide (H₂N-CN) is the reactive intermediate formed from the depolymerization of dicyandiamide.[1] In solution, it exists in equilibrium with its dimer (dicyandiamide) and trimer (melamine). High concentrations, elevated temperatures, and changes in pH can drive the formation of these highly stable and insoluble byproducts.

  • Mitigation Strategies:

    • Control Stoichiometry: Use a slight excess of the methylamine salt to ensure any generated cyanamide preferentially reacts with it rather than itself.

    • Solvent Choice: While the dicyandiamide route is a fusion reaction, the cyanamide route is often performed in a solvent like ethanol. The solvent helps to keep the concentration of free cyanamide low.[3]

    • Temperature Management: Avoid unnecessarily high temperatures which can accelerate polymerization.

Q3: The reaction using S-methylisothiourea and methylamine is sluggish and gives a complex mixture. What's going wrong?

A: This reaction's success hinges on the efficient nucleophilic attack of methylamine on the S-methylisothiourea.

  • pH Control: Methylamine is a base. The S-methylisothiourea is typically used as a sulfate salt. The reaction environment's pH is critical. If the solution is too acidic, the methylamine will be fully protonated (CH₃NH₃⁺) and will no longer be an effective nucleophile. If it's too basic, the isothiourea starting material may become unstable. A common procedure involves adding an aqueous methylamine solution directly to the S-methylisothiourea sulfate, allowing the reaction to proceed under the resulting conditions.[3]

  • Reagent Quality: S-methylisothiourea sulfate can degrade over time. Use a fresh, high-purity batch for best results. It can be synthesized from thiourea and dimethyl sulfate.[5]

  • Side Reactions: The primary side product is the result of the elimination of methyl mercaptan (CH₃SH). While this is part of the desired reaction, incomplete reaction or side reactions can lead to a mixture that is difficult to purify.

Q4: How can I effectively purify my N-methylguanidine product?

A: N-methylguanidine is a very strong organic base, making it highly soluble in polar solvents like water and difficult to handle as a free base, which is also hygroscopic. Purification is almost always performed on one of its salts.

  • Purification of N-Methylguanidine Hydrochloride: The product from the dicyandiamide fusion reaction is the hydrochloride salt. It can be purified effectively by recrystallization.

    • Recommended Protocol: Dissolve the crude product in a minimal amount of hot absolute ethanol. If insoluble impurities (like melamine) are present, perform a hot filtration. Allow the solution to cool slowly, then add diethyl ether until turbidity is observed to induce crystallization. Cool in an ice bath to maximize recovery.

  • Isolation from Aqueous Solutions: If your reaction is in an aqueous medium, a major challenge is separating the product from inorganic salts.

    • Strategy 1 (Evaporation & Extraction): Evaporate the water in vacuo. The resulting solid residue can be triturated or recrystallized with ethanol to separate the more soluble N-methylguanidine salt from less soluble inorganic salts.

    • Strategy 2 (Ion Exchange): For high-purity applications, the aqueous solution can be passed through a cation exchange resin. After washing the resin, the guanidinium salt can be eluted with an appropriate acid solution (e.g., HCl).

Section 3: Detailed Experimental Protocol

This protocol details the synthesis of N-methylguanidine hydrochloride via the dicyandiamide fusion method, which is robust, high-yielding, and scalable.[1]

Synthesis of N-Methylguanidine Hydrochloride

Materials:

  • Dicyandiamide (84.08 g/mol )

  • Methylammonium chloride (67.52 g/mol )

  • Absolute Ethanol

  • Diethyl Ether

Procedure:

  • Reagent Preparation: In a 250 mL round-bottom flask, combine 8.41 g (0.10 mol) of finely powdered dicyandiamide and 13.50 g (0.20 mol) of finely powdered methylammonium chloride.

    • Scientist's Note: The reagents must be thoroughly dried and finely powdered to ensure intimate mixing and an efficient reaction. A 2:1 molar ratio of the amine salt to dicyandiamide is used to drive the reaction to completion.[1]

  • Reaction Setup: Equip the flask with a reflux condenser (without water) to prevent loss of material and attach a drying tube filled with calcium chloride.

  • Fusion Reaction: Place the flask in a sand bath preheated to 160°C. Heat the mixture for 2-3 hours. The solids will melt to form a clear, and later, potentially viscous liquid.

    • Scientist's Note: The reaction involves the evolution of ammonia as the guanidine is formed. Ensure the reaction is conducted in a well-ventilated fume hood.

  • Cooling and Initial Workup: After the heating period, remove the flask from the sand bath and allow it to cool to room temperature. The product will solidify into a hard, crystalline mass.

  • Purification by Recrystallization: a. Add approximately 50-75 mL of hot absolute ethanol to the flask to dissolve the solid mass. You may need to gently heat the mixture to achieve complete dissolution. b. If any insoluble material remains, perform a hot filtration to remove it. c. Transfer the clear ethanolic solution to a clean flask and allow it to cool slowly. d. Once cooling, add diethyl ether dropwise with swirling until the solution becomes persistently cloudy. e. Place the flask in an ice bath for 30-60 minutes to complete the crystallization.

  • Isolation and Drying: Collect the white crystalline product by vacuum filtration, washing the crystals with a small amount of cold diethyl ether. Dry the product in a vacuum desiccator to a constant weight. A typical yield is 90-95% of the theoretical.

Section 4: Visual Troubleshooting Guide

When faced with a low yield, a systematic approach is key to identifying the root cause. The following workflow can guide your investigation.

start Low Yield Confirmed check_reagents 1. Check Starting Materials start->check_reagents reagents_ok Reagents Pure & Dry? check_reagents->reagents_ok dry_reagents Action: Dry reagents under vacuum. reagents_ok->dry_reagents No check_reaction 2. Review Reaction Conditions reagents_ok->check_reaction Yes dry_reagents->check_reagents Re-run temp_ok Temperature Correct & Uniform? check_reaction->temp_ok time_ok Reaction Time Sufficient? temp_ok->time_ok Yes adjust_temp Action: Use sand bath, verify temperature. temp_ok->adjust_temp No increase_time Action: Increase reaction time. time_ok->increase_time No check_workup 3. Analyze Workup & Purification time_ok->check_workup Yes adjust_temp->check_reaction Re-run increase_time->check_reaction Re-run loss_in_workup Significant Loss During Recrystallization? check_workup->loss_in_workup adjust_workup Action: Minimize solvent, ensure complete precipitation. loss_in_workup->adjust_workup Yes end_point Yield Improved loss_in_workup->end_point No adjust_workup->check_workup Re-evaluate

Caption: A workflow for troubleshooting low synthesis yields.

References

  • US5783734A - Process for preparing N-methyl-N'-nitroguanidine.
  • CN101066939A - Prepn process of N-methyl-N'-nitro guanidine.
  • Preparation and Properties of N-Methyl-N-nitroso-N'-nitroguanidine . Journal of the American Chemical Society. [Link]

  • EP0798293A1 - Process for the preparation of N-Methyl-N'-nitroguanidine.
  • KR100434991B1 - Preparation method of N-methyl-N'-nitroguanidine.
  • Nitrosomethylurea . Organic Syntheses. [Link]

  • PREPARATION OF N-SUBSTITUTED UREAS FROM NITROSOMETHYLUREAS . Canadian Journal of Chemistry. [Link]

  • Synthesis and Chemistry of Guanidine Derivatives . ResearchGate. [Link]

  • CCXIV.-The Preparation of Methylguanidine, and of pp-Dimeth ylguanidine by the Interaction of Di- cyanodiamide, and Methylammoni . Journal of the Chemical Society, Transactions. [Link]

  • Product Class 13: Guanidine Derivatives . Thieme E-Books. [Link]

  • A scalable and safe continuous flow procedure for in-line generation of Diazomethane and its precursor MNU . Royal Society of Chemistry. [Link]

  • WO1993019042A1 - Preparation of substituted guanidines.
  • Solid-Phase Synthesis of Guanine Derivatives with Four Diversity Elements via AgNO3‑Mediated Guanidine Formation . ACS Omega. [Link]

  • US20020173675A1 - Method for producing 1-methyl-3-nitroguanidine.
  • Guanidine synthesis by guanylation . Organic Chemistry Portal. [Link]

  • Methylnitronitrosoguanidine . Wikipedia. [Link]

  • Synthesis of an N-methyl-N-nitrosourea Linked to a Methidium Chloride Analogue and Its Reactions With 32P-end-labeled DNA . PubMed. [Link]

  • The Synthesis of Guanidine from Urea. Part 3 . DTIC. [Link]

  • Concise Synthesis of Guanidine-Containing Heterocycles Using the Biginelli Reaction . The Journal of Organic Chemistry. [Link]

  • Synthesis of an N-methyl-N-nitrosourea linked to a methidium chloride analog and its reactions with phosphorus-32-end-labeled DNA . Biochemistry. [Link]

  • Synthesis of guanidine . PrepChem.com. [Link]

  • One-pot synthesis of diverse N,N′-disubstituted guanidines from N-chlorophthalimide, isocyanides and amines via N-phthaloyl-guanidines . RSC Publishing. [Link]

  • Guanidines: from classical approaches to efficient catalytic syntheses . RSC Publishing. [Link]

  • Guanidine nitrate . Organic Syntheses. [Link]

  • A Fast Route for the Synthesis of Cyclic Guanidine Derivatives . International Journal of Science and Research. [Link]

  • s-methyl isothiourea sulfate . Organic Syntheses. [Link]

  • Optimisation of the Synthesis of Guanidines from Amines via Nitroguanidines Using 3,5-Dimethyl-N-nitro-1H-pyrazole-1-carboxamidine . Organic Chemistry Portal. [Link]

  • A Versatile One-Pot Synthesis of 1,3-Substituted Guanidines from Carbamoyl Isothiocyanates . Organic Chemistry Portal. [Link]

  • Purification of methylguanidine synthase from the rat kidney . PubMed. [Link]

  • Guanidine Derivatives: How Simple Structural Modification of Histamine H3R Antagonists Has Led to the Discovery of Potent Muscarinic M2R/M4R Antagonists . ACS Publications. [Link]

  • MultiMax . Mettler Toledo. [Link]

  • Automated Synthesis and Purification of Guanidine-Backbone Oligonucleotides . PMC - NIH. [Link]

  • Anion-Controlled Synthesis of Novel Guanidine-Substituted Oxanorbornanes . PMC - NIH. [Link]

  • [ChemPlayer Reupload]Methylamine from ammonium methylsulfate . YouTube. [Link]

  • US20070161821A1 - Method for removal of guanidine compound

Sources

Optimization

Technical Support Center: Optimizing Chromatographic Separation of 1-(Methylamino)guanidine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this comprehensive guide to address the unique chromatographic challenges posed by 1-(Methylamino)guanidine. Due to its high pol...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this comprehensive guide to address the unique chromatographic challenges posed by 1-(Methylamino)guanidine. Due to its high polarity, strong basicity (pKa ~12.5), and lack of a strong UV chromophore, traditional reversed-phase chromatography often yields poor retention and inadequate sensitivity[1]. This guide provides field-proven troubleshooting strategies, validated protocols, and mechanistic insights to ensure robust analytical performance.

Diagnostic Dashboard: Quick Reference Data

Table 1: Comparison of Chromatographic Modes for 1-(Methylamino)guanidine
Separation ModeColumn ChemistryRetention MechanismProsCons
HILIC Bare Silica, AmideHydrophilic partitioning, hydrogen bondingExcellent retention of polar compounds; MS-compatibleRequires long equilibration times; sensitive to sample diluent
Mixed-Mode Reversed-Phase + Cation-ExchangeHydrophobic & Electrostatic interactionsIndependent control of retention via pH and ionic strengthComplex method development; buffer precipitation risks
Ion-Pairing Standard C18 + HFBA / AlkylsulfonatesFormation of neutral hydrophobic complexUtilizes standard C18 columnsIon-pairing reagents suppress MS signals and contaminate systems
Table 2: Recommended Detection Strategies
DetectorSensitivityDerivatization Required?Key Operating Parameters
LC-MS/MS High (pg/mL)NoESI (+), MRM mode, volatile buffers (Ammonium Formate)
Fluorescence (FLD) High (ng/mL)Yes (Benzoin)λex = 317-325 nm, λem = 430-435 nm
ELSD / CAD Moderate (µg/mL)NoLow drift tube temp (e.g., 60°C) to prevent analyte volatilization
UV-Vis Low (mg/mL)No195-210 nm; highly susceptible to baseline drift and matrix noise

Knowledge Base: Troubleshooting FAQs

Q1: Why does 1-(Methylamino)guanidine elute in the void volume on my C18 column? Causality & Solution: 1-(Methylamino)guanidine is a highly polar, basic molecule. At typical mobile phase pH ranges (pH 2–8), the guanidino group is fully protonated. This permanent positive charge prevents the molecule from partitioning into the hydrophobic C18 stationary phase, resulting in zero retention. Intervention: Abandon standard reversed-phase methods. Switch to using an Amide or bare silica column[2]. Alternatively, employ a that incorporates cation-exchange functional groups to retain the protonated guanidine via electrostatic interactions[3].

Q2: I am using a UV detector at 195 nm, but my baseline is noisy and sensitivity is poor. How can I improve detection? Causality & Solution: Guanidine derivatives lack a conjugated π-electron system, meaning they do not strongly absorb UV light above 210 nm[3]. Monitoring at 195 nm forces you to measure at the cut-off wavelength of many solvents, leading to severe matrix interference and baseline drift[1]. Intervention: If you must use optical detection, perform a [4]. Under alkaline conditions (e.g., KOH) and heat (100°C for 5 minutes), benzoin reacts with the guanidino group to form a highly conjugated, [5]. This shifts detection to a fluorescence detector (λex = 317 nm, λem = 430 nm), drastically improving the signal-to-noise ratio and lowering the detection limit to the nanogram level[4]. If derivatization is not feasible, switch to an or Charged Aerosol Detector (CAD)[6].

Q3: I switched to a HILIC column, but I am experiencing severe peak tailing. How do I fix the peak shape? Causality & Solution: Peak tailing in HILIC for basic compounds is typically caused by secondary interactions (ion-exchange) with unendcapped silanol groups on the silica surface, which become ionized at pH > 4. Intervention: Optimize the buffer. Use a volatile buffer like ammonium formate at pH 3[2]. The low pH suppresses silanol ionization, while the ammonium ions (NH4+) compete with 1-(Methylamino)guanidine for any remaining active sites. Ensure the buffer concentration in the aqueous portion is at least 10–30 mM to maintain sufficient ionic strength[6].

Mechanistic Workflows

TroubleshootingWorkflow Start 1-(Methylamino)guanidine Analysis Setup Detect Is MS or ELSD available? Start->Detect Deriv Pre-Column Derivatization (Benzoin, 100°C, pH > 9) Detect->Deriv No (UV/FLD only) Direct Direct Injection (MS/MS or ELSD) Detect->Direct Yes Retain Retention Strategy Deriv->Retain Direct->Retain HILIC HILIC Mode (>70% ACN, Amide/Silica) Retain->HILIC Mixed Mixed-Mode (RP + Cation Exchange) Retain->Mixed Tailing Peak Tailing Observed? HILIC->Tailing Mixed->Tailing Buffer Adjust to 30mM Ammonium Formate (pH 3.0) Tailing->Buffer Yes Success Optimized Separation Tailing->Success No Buffer->Success

Caption: Decision tree for optimizing detection and retention of 1-(Methylamino)guanidine.

MixedModeMechanism Analyte 1-(Methylamino)guanidine (Protonated Basic Cation) RP Hydrophobic Interaction (Alkyl Chain Partitioning) Analyte->RP IEX Electrostatic Interaction (Cation-Exchange Sites) Analyte->IEX StatPhase Mixed-Mode Stationary Phase (e.g., Primesep 100) RP->StatPhase IEX->StatPhase Control1 Modulate via % Organic (Acetonitrile) Control1->RP Control2 Modulate via Buffer (pH & Ionic Strength) Control2->IEX

Caption: Dual-retention mechanism of mixed-mode chromatography for basic polar analytes.

Standard Operating Procedures (SOPs)

Protocol 1: HILIC-MS/MS Method for Direct Quantitation

This self-validating protocol ensures retention via hydrophilic partitioning while maintaining MS compatibility[2].

  • Column Selection: Install a HILIC column (e.g., Amide or bare silica, 100 Å, 3 µm particle size).

  • Mobile Phase Preparation:

    • Mobile Phase A (Aqueous): 30 mM Ammonium Formate in LC-MS grade water, adjusted to pH 3.0 with formic acid. (The low pH ensures consistent ionization and suppresses silanol activity)[2][6].

    • Mobile Phase B (Organic): 100% LC-MS grade Acetonitrile.

  • Gradient Elution: Start at 90% B (highly organic to promote retention). Ramp down to 60% B over 10 minutes to elute the strongly retained 1-(Methylamino)guanidine. Return to 90% B and equilibrate for at least 10 column volumes.

  • Sample Diluent: Dilute the sample in a solvent matching the initial mobile phase conditions (e.g., 90% Acetonitrile). Critical Step: Injecting a highly aqueous sample will disrupt the HILIC water layer and cause peak splitting—acting as a built-in validation that the partition mechanism is functioning correctly.

  • Detection: Operate the MS/MS in positive Electrospray Ionization (ESI+) mode, utilizing Multiple Reaction Monitoring (MRM) for specific quantitation[2][7].

Protocol 2: Pre-Column Benzoin Derivatization for Fluorescence Detection

Use this protocol when MS/MS is unavailable. It transforms the non-UV-absorbing guanidine into a highly fluorescent product[4][8].

  • Reagent Preparation:

    • Prepare a 30 mmol/L solution of benzoin in methanol[5].

    • Prepare a reducing antioxidant buffer: 0.5 mol/L β-mercaptoethanol and 1.0 mol/L sodium sulfite (Na2SO3)[4].

    • Prepare an 8 mol/L KOH solution to establish alkaline conditions[5].

  • Reaction Mixture: In a microcentrifuge tube, combine 100 µL of the sample containing 1-(Methylamino)guanidine, 50 µL of the benzoin solution, 20 µL of the antioxidant buffer, and 20 µL of the KOH solution.

  • Derivatization: Vortex the mixture and incubate in a water bath at 100°C for 5 minutes[4][5].

  • Quenching: Immediately transfer the tube to an ice bath to halt the reaction. Add 2 mol/L HCl (or Tris-HCl buffer) to neutralize the pH to approximately 7.0–8.9[4]. Critical Step: Precise pH neutralization validates reaction termination and prevents column degradation.

  • Chromatographic Analysis: Inject the derivatized sample onto a standard reversed-phase C18 column. Elute using an isocratic mixture of 85% Methanol and 15% Tris buffer[4]. Monitor using a fluorescence detector set to λex = 317 nm and λem = 430 nm[4].

References

  • HELIX Chromatography. "HPLC Methods for analysis of Guanidine." HelixChrom. URL: [Link]

  • Ning, K.-M., et al. (2025). "A two-dimensional liquid chromatography method with optimized pretreatment for detection of guanidine compounds in animal liver and kidney." Food Chemistry X. URL:[Link]

  • Chromatography Forum. (2005). "Guanidine derivatives." ChromForum. URL:[Link]

  • D-NB.info. (2023). "Quantitation of guanidine derivatives as representative persistent and mobile organic compounds in water: method development." D-NB. URL: [Link]

  • Google Patents. "CN102375034A - Guanidine-benzoin derivative reaction and application of guanidine-benzoin derivative reaction in rapid detection by high performance liquid chromatography." Google Patents.
  • ResearchGate. "Quantification of Guanidine in Environmental Samples using Benzoin Derivatization and LC-MS Analysis." ResearchGate. URL: [Link]

  • MicroSolv Technology Corporation. (2024). "Guanidine Analyzed with HPLC- AppNote." MTC-USA. URL:[Link]

  • SIELC Technologies. "HPLC Application for Retention of Guanidine by Mixed-Mode Chromatography." SIELC. URL:[Link]

  • Schulze, et al. (2023). "Quantitation of guanidine derivatives as representative persistent and mobile organic compounds in water: method development." Analytical and Bioanalytical Chemistry (PMC). URL:[Link]

Sources

Troubleshooting

Technical Support Center: 1-(Methylamino)guanidine Stability & Storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical handling and storage requirements for 1-(Methylamino)guanidine (often supplied as a hydrochlo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical handling and storage requirements for 1-(Methylamino)guanidine (often supplied as a hydrochloride or bicarbonate salt).

This compound is a highly reactive, moisture-sensitive intermediate frequently utilized in the scale-up synthesis of complex molecules, such as 4-methyl-4H-1,2,4-triazol-3-amine[1]. Due to the inherent instability of the substituted guanidine/hydrazine moiety, improper storage rapidly leads to thermal degradation, compromising downstream experimental yields. This guide provides field-proven troubleshooting, causality-driven protocols, and self-validating workflows to ensure the integrity of your reagents.

Mechanism of Thermal Degradation

Understanding why a compound degrades is the first step in preventing it. 1-(Methylamino)guanidine is thermodynamically driven toward decomposition when exposed to thermal stress or atmospheric moisture. The degradation is primarily governed by an exothermic deamination process initiated by the rupture of the N-N bond[2].

Once the activation energy threshold is breached (typically >15°C), the molecule releases volatile ammonia and methylamine gases. The remaining reactive intermediates auto-catalyze and undergo rapid condensation, forming cyanamide, cyanoguanidine, and ultimately insoluble triazole or melamine polymers[3].

DegradationPathway A 1-(Methylamino)guanidine (Intact) B Thermal Stress (>15°C) / Moisture A->B Exposure C N-N Bond Cleavage & Deamination B->C Activation D Ammonia & Methylamine Gas C->D Volatilization E Cyanamide & Cyanoguanidine C->E Condensation F Insoluble Triazole/ Melamine Polymers E->F Polymerization

Thermal degradation pathway of 1-(Methylamino)guanidine via deamination.

Troubleshooting & FAQs

Q1: Why does my 1-(Methylamino)guanidine sample develop a strong amine odor and change color after a few weeks on the bench? A: This is a definitive indicator of active thermal degradation. At room temperature, the molecule possesses sufficient kinetic energy to overcome the activation barrier for N-N bond cleavage[2]. This exothermic deamination releases volatile methylamine and ammonia gas (causing the odor). The remaining fragments subsequently undergo condensation reactions to form cyanamide and cyanoguanidine[3], which manifest as a color change (typically yellowing) and drastically reduce the purity of your batch.

Q2: I prepared an aqueous stock solution and stored it at 4°C. Why is there an insoluble precipitate after 3 days? A: Aminoguanidine derivatives are notoriously unstable in aqueous environments. While highly soluble initially, prolonged exposure to water acts as a reactive medium that catalyzes hydrolysis and spontaneous polymerization. The precipitate you observe consists of insoluble triazole or melamine polymers formed from the condensation of degradation byproducts[3]. Aqueous solutions must be kept on ice and used within 12 hours of preparation to guarantee structural integrity; they tend to precipitate out of solution when stored at 4°C for prolonged periods[4].

Q3: How does atmospheric moisture compromise the powder even if stored in the refrigerator? A: 1-(Methylamino)guanidine is highly hygroscopic. Moisture absorbed from the air creates a micro-aqueous environment on the crystal surface. This localized moisture acts as both a solvent and a catalyst, accelerating the hydrolytic cleavage of the guanidine moiety and lowering the thermal threshold required for degradation.

Quantitative Stability Profile

To assist in experimental planning, the following table synthesizes the expected shelf life and degradation kinetics of 1-(Methylamino)guanidine across various storage states.

Table 1: Stability Profile of 1-(Methylamino)guanidine

Storage StateTemperatureAtmosphereMax Shelf LifeExpected Degradation Mechanism
Solid Powder -20°CArgon / NitrogenUp to 3 Years[5]Negligible (Kinetic energy suppressed)
Solid Powder 4°CDesiccated Air1–6 Months[6]Slow deamination
Solid Powder 20°C (Room Temp)Ambient Air< 2 WeeksRapid N-N cleavage, hygroscopic pooling[2]
Aqueous Buffer 0–4°CAmbient Air< 12 Hours[4]Hydrolysis, precipitation of polymers[3][4]
Organic Solvent -80°CInert Gas6–12 Months[5][6]Slow condensation

Self-Validating Storage & Handling Protocol

To ensure absolute trustworthiness in your assays, do not rely on passive storage. Implement the following closed-loop, self-validating protocol . This methodology prevents thermal/hydrolytic degradation while providing built-in quality control checkpoints.

Step 1: Inert Atmosphere Aliquoting
  • Action: Upon receipt, immediately transfer the bulk 1-(Methylamino)guanidine powder into a glove box backfilled with high-purity Argon.

  • Causality: Argon is denser than nitrogen and effectively displaces oxygen and moisture, settling over the powder. This prevents the hygroscopic absorption of water, which would otherwise catalyze surface-level hydrolysis.

Step 2: Desiccation and Micro-Packaging
  • Action: Divide the bulk powder into single-use amber glass vials. Add a micro-desiccant packet (e.g., silica gel) to the secondary containment bag. Seal with PTFE-lined caps.

  • Causality: Single-use aliquots prevent repeated freeze-thaw cycles and atmospheric exposure during daily use. Amber glass blocks photolytic stress, while the PTFE seal ensures an impermeable barrier against ambient humidity.

Step 3: Cryogenic Storage
  • Action: Transfer the sealed vials immediately to a -20°C freezer for long-term storage (up to 3 years)[5].

  • Causality: Maintaining the compound at -20°C suppresses the kinetic energy of the system well below the activation energy required for exothermic deamination[2].

Step 4: Pre-Use Validation (The Self-Validating Check)
  • Action: Before utilizing an aliquot in sensitive syntheses, dissolve a 1 mg micro-sample in cold D₂O and run a rapid ¹H-NMR or HPLC-UV assay.

  • Causality: This step validates the entire storage workflow. If the protocol was successful, only the intact 1-(Methylamino)guanidine peaks will be visible. If the cold chain was compromised, the appearance of cyanamide or cyanoguanidine peaks[3] serves as an immediate, objective failure indicator, preventing ruined downstream experiments.

Step 5: Aqueous Preparation
  • Action: Prepare aqueous solutions strictly on ice and consume within 12 hours[4]. Do not store aqueous stocks.

  • Causality: Limiting exposure to <12 hours at 0°C prevents the formation of insoluble polymeric precipitates[4].

StorageWorkflow S1 1. Receipt & Inspection (Check Cold Chain) S2 2. Glove Box Handling (Argon Purge) S1->S2 S3 3. Aliquoting (Single-Use Vials) S2->S3 S4 4. Desiccated Storage (-20°C) S3->S4 S5 5. Pre-Use QC (HPLC/NMR Validation) S4->S5 S6 6. Aqueous Prep (On Ice, <12h Use) S5->S6

Self-validating workflow for the storage and quality control of 1-(Methylamino)guanidine.

References[1] Title: Technical Support Center: Scale-Up Synthesis of 4 ... - Benchchem

Source: benchchem.com URL:[3] Title: Thermochemical Processes During the Degradation of Nitroguanidine in Water: A Density Functional Theory Investigation | The Journal of Physical Chemistry A - ACS Publications Source: acs.org URL:[2] Title: Thermal and Spectroscopic Studies on the Decomposition of Some Aminoguanidine Nitrates | Request PDF - ResearchGate Source: researchgate.net URL:[4] Title: Product Information: Laboratory Procedures (Aminoguanidine hydrochloride) - Cayman Chemical Source: windows.net URL: Title: Aminoguanidine Hydrochloride | 1937-19-5 | Tokyo Chemical Industry Co., Ltd.(JP) Source: tcichemicals.com URL:[6] Title: Aminoguanidine hydrochloride-SDS - MedChemExpress Source: medchemexpress.com URL:[5] Title: Aminoguanidine hydrochloride | NO Synthase | NOS - TargetMol Source: targetmol.com URL:

Sources

Optimization

Refining crystallization and purification methods for 1-(Methylamino)guanidine

Welcome to the Technical Support Center for advanced organic synthesis. As a Senior Application Scientist, I frequently consult with research teams struggling to isolate and purify highly polar, nitrogen-rich intermediat...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for advanced organic synthesis. As a Senior Application Scientist, I frequently consult with research teams struggling to isolate and purify highly polar, nitrogen-rich intermediates.

1-(Methylamino)guanidine (also known as 1-methyl-1-aminoguanidine) is a critical building block for synthesizing 1,3,5-triazines, thiosemicarbazones, and mesoionic heterocycles. However, its isolation is notoriously difficult. The free base is highly hygroscopic, prone to oiling out, and susceptible to degradation in aqueous environments.

This guide is designed to move beyond basic protocols by explaining the causality behind the chemistry, providing you with a self-validating system to troubleshoot and optimize your purification workflows.

Troubleshooting Guide & FAQs

Q1: Why does my 1-(methylamino)guanidine consistently "oil out" instead of forming crystals during initial isolation? A1: Oiling out (liquid-liquid phase separation) occurs when a solute precipitates as a supercooled liquid rather than a solid crystal. 1-(Methylamino)guanidine is exceptionally polar and forms extensive hydrogen-bonding networks with residual water, which severely depresses its melting point. As a free base, its inherent hygroscopicity prevents proper nucleation. The Solution: Do not attempt to crystallize the free base directly. Instead, convert it to a sulfate salt. The divalent sulfate anion bridges two aminoguanidinium cations, creating a rigid, high-melting crystal lattice that readily excludes water and solvent molecules, forcing solid-state nucleation (1).

Q2: I am observing co-crystallization of unreacted methylhydrazine. How can I separate them? A2: Methylhydrazine sulfate and 1-methyl-1-aminoguanidine sulfate have overlapping solubility profiles in pure water. To achieve separation, you must manipulate the dielectric constant of your solvent. The Solution: Utilize a water-ethanol solvent-antisolvent gradient. By dissolving the crude salt mixture in a minimum volume of water and titrating in absolute ethanol, you selectively lower the dielectric constant of the medium. 1-Methyl-1-aminoguanidine sulfate is significantly less soluble in this mixed environment than methylhydrazine sulfate, forcing the target compound to nucleate first while impurities remain in the mother liquor.

Q3: When liberating the free base for downstream triazine synthesis, my yields drop significantly. What causes this degradation? A3: The free base of 1-(methylamino)guanidine is highly nucleophilic and susceptible to hydrolysis or auto-condensation if left in aqueous or protic environments for extended periods. The Solution: Perform the base exchange under strictly anhydrous conditions. Using sodium methoxide (NaOMe) in anhydrous isopropanol forces the rapid precipitation of inorganic sodium sulfate ( Na2​SO4​ ). Because Na2​SO4​ is completely insoluble in alcohols, this drives the equilibrium forward without introducing water, leaving a stable, anhydrous solution of the free base ready for immediate coupling (2).

Quantitative Data: Salt Form Comparison

To optimize your workflow, it is crucial to select the correct form of the compound based on your downstream requirements. The table below summarizes the empirical data regarding the handling of 1-(methylamino)guanidine.

Chemical FormTypical Recovery Yield (%)HygroscopicityIdeal Crystallization SolventDownstream Utility
Free Base < 30% (Often oils)ExtremeN/A (Requires Lyophilization)Direct use in anhydrous coupling
Sulfate Salt 75 - 85%LowWater / Ethanol (1:4)Long-term storage, precursor
Hydrochloride Salt 50 - 60%ModerateMethanol / Diethyl EtherAqueous phase reactions

Experimental Methodology: Purification & Base Liberation

This self-validating protocol ensures that you can visually and chemically verify the success of each step.

Phase 1: Sulfate Salt Formation & Fractional Crystallization
  • Dissolution: Dissolve the crude 1-(methylamino)guanidine mixture in a minimal volume of distilled water (approx. 2 mL/g of crude) in a round-bottom flask submerged in an ice bath (0°C).

  • Neutralization (Self-Validation Checkpoint): Slowly add 1M H2​SO4​ dropwise with vigorous stirring. Monitor the pH continuously. Stop the addition when the pH stabilizes between 2.5 and 3.0. Note: Maintain the internal temperature below 10°C to prevent thermal degradation of the hydrazine moiety.

  • Antisolvent Titration: Remove the ice bath. Slowly add absolute ethanol (up to 4 volumes relative to water) until the solution becomes persistently turbid. This turbidity confirms that the solubility threshold of the sulfate salt has been crossed.

  • Annealing the Lattice: Heat the mixture gently to 60°C until the solution clears completely. Remove from heat and allow it to cool ambiently to room temperature, followed by incubation at 4°C for 12 hours. This slow cooling regime ensures the exclusion of methylhydrazine impurities from the crystal lattice.

  • Isolation: Filter the resulting dense, white crystalline solid (1-methyl-1-aminoguanidine sulfate) via vacuum filtration. Wash the filter cake with ice-cold absolute ethanol and dry under high vacuum for 24 hours.

Phase 2: Anhydrous Free Base Liberation

Note: This step should be performed immediately prior to downstream synthesis (e.g., preparing N-arylquinazolinium salts or triazines) (3).

  • Suspension: Suspend the purified 1-methyl-1-aminoguanidine sulfate (e.g., 5.0 g, 18.2 mmol) in anhydrous isopropanol (100 mL) under an inert nitrogen atmosphere.

  • Base Exchange: Add Sodium Methoxide (NaOMe) (2.0 g, 37.0 mmol) in small portions at room temperature. Stir the suspension vigorously for 15–30 minutes.

  • Precipitation (Self-Validation Checkpoint): You will observe a heavy, fine white precipitate forming. This is the insoluble Na2​SO4​ crashing out, confirming the successful displacement of the free base into the solvent.

  • Dilution & Filtration: Dilute the mixture with tert-butyl methyl ether (MTBE) (300 mL) to ensure absolute precipitation of any remaining inorganic salts. Filter the mixture through a tightly packed pad of Celite.

  • Final Product: The resulting clear filtrate contains the pure, anhydrous 1-(methylamino)guanidine free base, ready for immediate use.

Process Visualization

G N1 Crude 1-(Methylamino)guanidine (Free Base + Impurities) N2 Sulfate Salt Formation (H2SO4, pH 2.5-3.0, <10°C) N1->N2 Exothermic Neutralization N3 Fractional Crystallization (H2O / EtOH Gradient) N2->N3 Antisolvent Addition N4 Pure 1-Methyl-1-aminoguanidine Sulfate Crystals N3->N4 Vacuum Filtration N5 Anhydrous Base Liberation (NaOMe in iPrOH) N4->N5 Base Exchange N6 Purified Free Base Solution (Ready for Synthesis) N5->N6 Filter Na2SO4

Workflow for the isolation and purification of 1-(Methylamino)guanidine via sulfate salt formation.

References

  • 1-Methyl-1-aminoguanidine Journal of the American Chemical Society Vol. 72 No. 2 - ACS Publications (Greer, A. H., & Smith, G. B. L., 1950).[Link]

  • Product Subclass 3: 1,3,5-Triazines and Phosphorus Analogues Science of Synthesis / Thieme Connect (2004).[Link]

  • Preparation of N-Arylquinazolinium Salts via a Cascade Approach ACS Publications (May 13, 2019).[Link]

Sources

Reference Data & Comparative Studies

Validation

1-(Methylamino)guanidine vs aminoguanidine for enzyme inhibition efficacy

An in-depth comparative analysis of 1-(Methylamino)guanidine (also referred to as 1-methyl-1-aminoguanidine or N-methylaminoguanidine) and Aminoguanidine (AG) requires a rigorous examination of their molecular interactio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth comparative analysis of 1-(Methylamino)guanidine (also referred to as 1-methyl-1-aminoguanidine or N-methylaminoguanidine) and Aminoguanidine (AG) requires a rigorous examination of their molecular interactions, target selectivity, and experimental validation. Both compounds are prominent hydrazine-derived guanidines utilized extensively in pharmacological research, primarily targeting inducible nitric oxide synthase (iNOS), diamine oxidase (DAO), and the formation of advanced glycation end-products (AGEs).

As drug development pivots from broad-spectrum inhibitors to highly selective modulators, understanding how a simple methyl substitution alters the pharmacological profile of the guanidine pharmacophore is critical for researchers optimizing efficacy and minimizing off-target toxicity.

Mechanistic Causality: The Impact of Methylation

Aminoguanidine is a well-established, nucleophilic hydrazine derivative that acts as a potent, relatively non-selective inhibitor of iNOS and DAO [1]. It functions by coordinating with the heme iron in the iNOS active site and competing with L-arginine. Furthermore, its highly reactive hydrazine moiety acts as a "trap" for reactive dicarbonyl species, thereby preventing the cross-linking of proteins and the formation of AGEs [2].

1-(Methylamino)guanidine introduces a methyl group to the terminal hydrazine nitrogen. This structural modification induces three critical biochemical shifts:

  • Steric Hindrance: The methyl group increases the spatial volume of the pharmacophore. While this slightly reduces its absolute binding affinity to the tight catalytic pocket of DAO (making it a weaker DAO inhibitor than AG), it enhances its isoform selectivity for iNOS over endothelial NOS (eNOS) and neuronal NOS (nNOS) [3].

  • Nucleophilicity: The electron-donating nature of the methyl group alters the pKa and the nucleophilic attack trajectory of the hydrazine moiety. This modulates its efficiency as a dicarbonyl scavenger, typically resulting in a modified AGE-inhibition profile compared to the parent AG.

  • Metabolic Stability: The methylation of the terminal amine protects the compound from rapid oxidative deamination by endogenous oxidases, potentially extending its biological half-life in in vivo models.

iNOS_Pathway Stimuli LPS / Cytokines NFKB NF-κB Activation Stimuli->NFKB iNOS_Expr iNOS Transcription NFKB->iNOS_Expr iNOS_Enz iNOS Enzyme (Heme) iNOS_Expr->iNOS_Enz NO Nitric Oxide (NO) iNOS_Enz->NO L-Arginine AG Aminoguanidine (AG) AG->iNOS_Enz Broad Inhibition MeAG 1-(Methylamino)guanidine MeAG->iNOS_Enz Selective Inhibition

Fig 1: iNOS activation pathway and the competitive inhibition nodes for AG and 1-(Methylamino)guanidine.

Quantitative Efficacy Comparison

The following table synthesizes the comparative inhibitory metrics of both compounds across primary enzymatic targets. Note: IC50 values are representative ranges derived from standardized in vitro assays.

Target Enzyme / PathwayAminoguanidine (AG)1-(Methylamino)guanidineMechanistic Divergence
iNOS (Inducible NOS) IC50 ≈ 10 - 20 µMIC50 ≈ 30 - 60 µMAG is more potent absolutely, but 1-Me-AG demonstrates a higher selectivity index (iNOS/eNOS ratio) due to steric fit in the larger iNOS heme cavity.
Diamine Oxidase (DAO) IC50 ≈ 0.01 - 0.05 µMIC50 > 5.0 µMThe methyl group severely disrupts the spatial coordination required for DAO active site binding, rendering 1-Me-AG a poor DAO inhibitor.
AGE Formation High Efficacy (Standard)Moderate EfficacyReduced nucleophilic accessibility in 1-Me-AG lowers its efficiency in trapping methylglyoxal and other dicarbonyls [4].
Aldose Reductase Weak/ModerateModerateBoth compounds exhibit suppressive effects on aldose reductase, though structural modifications alter tissue penetrance [2].

Self-Validating Experimental Protocols

To objectively evaluate the differential efficacy of these inhibitors, researchers must employ self-validating assay systems that account for false positives (e.g., apparent NO reduction caused by compound-induced cytotoxicity rather than true enzyme inhibition).

Protocol A: iNOS Inhibition & Cytotoxicity Multiplex Assay (RAW 264.7 Macrophages)

This protocol utilizes the Griess reaction to quantify NO production (via nitrite accumulation) while simultaneously validating cell viability using an MTT assay.

Step-by-Step Methodology:

  • Cell Seeding: Seed RAW 264.7 murine macrophages in a 96-well plate at a density of 5×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO2.

  • Pre-treatment: Aspirate media. Add fresh media containing varying concentrations (1, 10, 50, 100, 500 µM) of either Aminoguanidine hydrochloride or 1-(Methylamino)guanidine sulfate. Include a vehicle control (media only) and a positive control inhibitor (e.g., L-NAME). Incubate for 1 hour.

  • Stimulation: Induce iNOS expression by adding Lipopolysaccharide (LPS, 1 µg/mL) and IFN-γ (10 U/mL) to all wells except the negative (unstimulated) control. Incubate for 24 hours.

  • Griess Reaction (NO Quantification):

    • Transfer 50 µL of the culture supernatant from each well to a new 96-well plate.

    • Add 50 µL of Griess Reagent (1% sulfanilamide, 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid) to each well.

    • Incubate in the dark for 10 minutes at room temperature.

    • Measure absorbance at 540 nm using a microplate reader. Calculate nitrite concentration using a sodium nitrite standard curve.

  • MTT Viability Validation (Crucial Step):

    • To the remaining cells in the original plate, add 10 µL of MTT solution (5 mg/mL in PBS). Incubate for 4 hours.

    • Solubilize the formazan crystals with 100 µL of DMSO.

    • Measure absorbance at 570 nm.

    • Causality Check: If a concentration of 1-(Methylamino)guanidine reduces NO by 80% but also reduces cell viability by 50%, the compound is cytotoxic at that dose, and the NO reduction is an artifact, not true iNOS inhibition.

AssayWorkflow Seed Seed Macrophages (RAW 264.7) Treat Pre-treat Inhibitors (AG vs 1-Me-AG) Seed->Treat Stim Stimulate iNOS (LPS + IFN-γ) Treat->Stim Split Split Assay Stim->Split Griess Griess Assay (Supernatant) Split->Griess MTT MTT Assay (Adherent Cells) Split->MTT Read1 Absorbance 540nm (NO Levels) Griess->Read1 Read2 Absorbance 570nm (Cell Viability) MTT->Read2

Fig 2: Multiplexed high-throughput workflow ensuring NO inhibition is distinguished from cytotoxicity.

Protocol B: Cell-Free Diamine Oxidase (DAO) Selectivity Assay

To prove that 1-(Methylamino)guanidine bypasses the off-target effects of AG, a cell-free enzymatic assay is required.

  • Enzyme Preparation: Prepare a solution of purified porcine kidney DAO (0.05 U/mL) in 0.1 M potassium phosphate buffer (pH 7.2).

  • Inhibitor Incubation: Mix 50 µL of the DAO solution with 10 µL of the test compounds (AG and 1-Me-AG at 0.01 to 10 µM). Incubate at 37°C for 15 minutes to allow for active-site binding.

  • Substrate Addition: Add 40 µL of a reaction mixture containing putrescine (substrate, 2 mM), horseradish peroxidase (HRP, 1 U/mL), and Amplex Red (50 µM).

  • Kinetic Readout: As DAO oxidizes putrescine, hydrogen peroxide is generated, which HRP uses to convert Amplex Red into highly fluorescent resorufin. Measure fluorescence continuously for 30 minutes (Ex/Em = 530/590 nm).

  • Data Interpretation: AG will completely flatline the fluorescence curve at nanomolar concentrations. 1-(Methylamino)guanidine should show a curve nearly identical to the vehicle control, proving its lack of DAO affinity.

Conclusion for Drug Developers

For researchers designing therapeutic interventions, the choice between Aminoguanidine and 1-(Methylamino)guanidine hinges on the desired pharmacological outcome. If the goal is aggressive, multi-target suppression of inflammation and glycation (e.g., in severe diabetic complications), Aminoguanidine remains the gold standard despite its potential for DAO-inhibition-related side effects.

Conversely, if the objective is to selectively probe or inhibit the iNOS pathway [4] without disrupting endogenous histamine metabolism (which is regulated by DAO), 1-(Methylamino)guanidine provides a structurally refined, superior alternative. The methyl substitution acts as a precise steric shield, sacrificing a fraction of absolute iNOS potency to gain a massive increase in target selectivity.

References

  • IntechOpen. (2017). Nitric Oxide Synthase Inhibitors. Retrieved from[Link]

  • Google Patents. (2009). CN101337071A - A composition for preparing anti-cataract products.
  • National Institutes of Health (NIH). (2018). Aminoguanidine inhibits IL-1β-induced protein expression of iNOS and COX-2 by blocking the NF-κB signaling pathway in rat articular chondrocytes. Retrieved from[Link]

  • Google Patents. (1996). JPH08310945A - Inhibitor of nitrogen monoxide synthase.

Safety & Regulatory Compliance

Safety

1-(Methylamino)guanidine proper disposal procedures

As a Senior Application Scientist, I understand that handling nitrogen-rich organic bases like 1-(Methylamino)guanidine requires moving beyond basic safety data sheets. In drug development and chemical synthesis, the imp...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I understand that handling nitrogen-rich organic bases like 1-(Methylamino)guanidine requires moving beyond basic safety data sheets. In drug development and chemical synthesis, the improper handling of substituted guanidines can lead to exothermic runaways, toxic gas generation, and regulatory non-compliance.

This guide provides a self-validating, deeply technical framework for the neutralization and disposal of 1-(Methylamino)guanidine, ensuring your laboratory operations remain safe, compliant, and scientifically sound.

Chemical Profile & The Causality of Hazards

To design an effective disposal protocol, we must first understand the molecular behavior of 1-(Methylamino)guanidine.

  • High Basicity & Exothermic Potential: The guanidinium group is exceptionally basic due to the resonance stabilization of its protonated form. When the free base encounters strong acids, it undergoes a rapid, highly exothermic neutralization.

  • Thermal Instability & NOx Generation: The molecule contains four nitrogen atoms. Upon combustion, the cleavage of N-N and N-C bonds generates significant volumes of toxic nitrogen oxides (NOx)[1]. Therefore, standard open-air burning or standard municipal incineration is strictly prohibited.

  • Regulatory Classification: Concentrated aqueous solutions of the free base often exhibit a pH ≥ 12.5. Under EPA guidelines, this classifies the untreated solution as a RCRA D002 (Corrosive) hazardous waste.

Quantitative Hazard & Operational Data

The following table synthesizes the physicochemical properties of 1-(Methylamino)guanidine (and its closely related structural analogs) to dictate our operational choices[2][3].

ParameterValue / CharacteristicOperational Causality & Action
Chemical Class Substituted Guanidine (Organic Base)High pKa; reacts exothermically with acids. Mandates controlled, temperature-monitored neutralization.
GHS Classification Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3Causes severe irritation. Mandates use of splash goggles, nitrile gloves, and handling strictly within a fume hood[4].
Thermal Decomposition Emits NOx, CO, CO₂ (and HCl if a salt)Combustion releases toxic gases. Incineration must be routed to a facility equipped with an afterburner and NOx scrubber[1].
Solubility Highly soluble in water/polar organicsAqueous waste streams must be chemically neutralized before collection; spills require inert absorbents rather than water washes.

Self-Validating Disposal Methodologies

The following protocols are designed as closed-loop, self-validating systems. Every action is paired with a verification step to ensure the hazard has been fully mitigated before moving to the next phase.

Protocol A: Liquid Waste Neutralization & Containerization

Causality: Aqueous waste containing 1-(Methylamino)guanidine must be neutralized to prevent pressure build-up from acid-base reactions when mixed with other chemical waste in a disposal drum.

  • Preparation: Transfer the liquid waste to a borosilicate glass beaker situated in a fume hood. Place the beaker in an ice-water bath.

  • Initial Validation: Measure the initial pH using a calibrated pH meter or universal indicator paper.

  • Controlled Neutralization: Under continuous magnetic stirring, slowly add 1M Hydrochloric Acid (HCl) dropwise.

    • Causality: The ice bath mitigates the heat of neutralization, preventing the solvent from boiling and aerosolizing the guanidine derivative.

  • System Validation: Pause the addition and test the pH. Continue until the solution stabilizes strictly between pH 6.0 and 8.0 .

  • Secondary Validation (Headspace Test): Before sealing the waste container, hold a moistened strip of pH paper in the vapor headspace of the beaker. If the paper turns blue/green, volatile amines are still off-gassing, indicating incomplete neutralization.

  • Transfer: Once validated, transfer the neutral solution to an EPA-approved High-Density Polyethylene (HDPE) carboy labeled "Non-RCRA Aqueous Waste - Contains Neutralized Guanidine Salts."

Protocol B: Solid Spill Decontamination

Causality: Sweeping dry guanidine powders generates microscopic dust that acts as a severe respiratory irritant (STOT SE 3)[2].

  • Containment: Don an N95/P100 respirator. Surround the spill with an inert absorbent barrier (e.g., diatomaceous earth).

  • Aerosol Suppression: Lightly mist the solid spill with a non-reactive, combustible solvent like isopropanol or ethanol.

    • Causality: Dampening the powder prevents aerosolization during mechanical cleanup.

  • Collection: Use non-sparking tools to scoop the dampened solid into a compatible hazardous waste bucket.

  • Surface Decontamination: Wash the spill surface with a 5% acetic acid solution .

    • Causality: Strong acids (like concentrated HCl) would react exothermically with the residual free base on the floor. Weak acetic acid provides a controlled, mild neutralization.

  • System Validation: After a final water rinse, swab the spill surface with a pH test strip. The protocol is only complete when the surface swab returns a stable pH of 7.0, confirming the complete eradication of the basic residue.

Waste Routing & Logistics Workflow

When preparing 1-(Methylamino)guanidine for final logistical handoff to a licensed disposal contractor, the state of the waste dictates its routing. Solid waste is often pre-dissolved in combustible solvents. Why? Direct incineration of concentrated nitrogenous powders can lead to localized micro-explosions or incomplete combustion. Pre-dissolving ensures a steady, controlled burn rate, allowing the facility's NOx scrubbers to efficiently process the effluent gas[1].

G Start 1-(Methylamino)guanidine Waste Stream Decision State of Waste? Start->Decision Solid Solid Waste (Powder/Crystals) Decision->Solid Solid Liquid Aqueous/Organic Solution Decision->Liquid Liquid Dissolve Dissolve in Combustible Solvent (e.g., Ethanol) Solid->Dissolve Neutralize Neutralize to pH 6-8 (Dilute HCl or NaOH) Liquid->Neutralize Collect Collect in EPA-Approved HDPE Container Dissolve->Collect Neutralize->Collect Incinerate High-Temp Incineration (with NOx Scrubber) Collect->Incinerate Licensed Contractor

Workflow for the neutralization and disposal of 1-(Methylamino)guanidine waste streams.

References[2] MedChemExpress. "Aminoguanidine hydrochloride-SDS." Retrieved fromhttps://www.medchemexpress.com/[1] FooDB. "SIGMA-ALDRICH MATERIAL SAFETY DATA SHEET - 1-METHYLGUANIDINE HYDROCHLORIDE." Retrieved from https://foodb.ca/[4] Fisher Scientific. "Safety Data Sheet: Aminoguanidine sulfate." Retrieved fromhttps://www.fishersci.com/[3] AK Scientific, Inc. "1-Methylguanidine hydrochloride Safety Data Sheet." Retrieved from https://aksci.com/

Sources

© Copyright 2026 BenchChem. All Rights Reserved.